Cas no 27333-50-2 (5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine])

• Product Name: 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine]
• CAS No: 27333-50-2
• MF: C₂₂H₁₉ClN₂O
• MW: 362.852064371109
• MDL: MFCD00013319
• CID: 251044
• PubChem ID: 2817364
• Update Time: 2025-07-31

5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-indole-2,3'-[3H]naphth[2,1-b][1,4]oxazine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
• 5'-chloro-1',3',3'-trimethylspiro[benzo[f][1,4]benzoxazine-3,2'-indole]
• 5-NITROFLUOROESCEIN
• (+/-)-5'-chloro-1',3',3'-trimethylspiro(indoline-2',3-3H-naphtho[2,1-b][1,4]oxazine)
• 5-chloro-1,3-dihydro-1,3,3-trimethylspiro(2H-indole-2,3'-[3H]naphth[1,1-b]-[1,4]oxazine)
• 5-chloro-1,3-dihydro-1,3,3-trimethylspiro-(indole-2,3'-(3H)naphth[2,1-b]oxazine)
• 5-chloro-1,3-dihydro-1,3,3-trimethylspiro[2H-indole-2,3'-[3H]naphth[2,1-b][1,4]oxazine]
• 5-chloro-2,3-dihydro-1,3,3-trimethylspiro[indole-2,3'-[3H]naphth[2,1-b][1,4]oxazine]
• Photorome II
• 5-CHLORO-1,3-DIHYDRO-1,3,3-TRIMETHYLSPIRO[2 H-INDOLE-2,3'-[3 H]NAPHTH[2,1-B][1,4]OXAZINE]
• 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine]
• 5-Chloro-1,3-dihydro-1,3,3-trimethylspiro[2H-indole-2,3'-(3H)naphth[2,1-b](1,4)oxazine]
• Oprea1_872832
• AK601361
• 1
• CCG-239649
• 5'-chloro-1',3',3'-trimethyl-spiro[benzo[f][1,4]benzoxazine-3,2'-indoline]
• 5-CHLORO-1,3-DIHYDRO-1,3,3-TRIMETHYLSPIR O-(INDOLE-2,3-(3H)NAPHTH(2,1-B)OXAZINE)
• 5'-chloro-1', 3', 3'-trimethylspiro[benzo[f][1, 4]benzoxazine-3, 2'-indole]
• 5-Chloro-1,3-dihydro-1,3,3-trimethylspiro[2H-indole-2,3'-(3H)naphth[2.1-b](1,4)oxazine]
• C74414
• CBA33350
• MFCD00013319
• AKOS015898236
• SCHEMBL1626757
• DTXSID80384698
• Spiro[2H-indole-2,3'-[3H]naphth[2,1-b][1,4]oxazine], 5-chloro-1,3-dihydro-1,3,3-trimethyl-
• DS-19707
• 27333-50-2
• A923881
• SB64072
• FT-0638695
• CS-0160684
• DB-047205
• 5-CHLORO-1,3,3-TRIMETHYLSPIRO[INDOLE-2,3'-NAPHTHO[2,1-B][1,4]OXAZINE]

• MDL： MFCD00013319
• Inchi： 1S/C22H19ClN2O/c1-21(2)17-12-15(23)9-10-18(17)25(3)22(21)13-24-20-16-7-5-4-6-14(16)8-11-19(20)26-22/h4-13H,1-3H3
• InChI Key： VODQUQTUKIYWSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)(C)C1(C=NC3C4C=CC=CC=4C=CC=3O1)N2C

Computed Properties

• Exact Mass: 362.11900
• Monoisotopic Mass: 362.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 24.8

Experimental Properties

• Color/Form: Not available
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 182-183 °C(lit.)
• Boiling Point: 568.4°C at 760 mmHg
• Solubility: Insuluble (2.5E-5 g/L) (25 ºC),
• PSA: 24.83000
• LogP: 5.21240
• Solubility: Not available

5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine]

5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] (CAS No. 27333-50-2): A Comprehensive Overview

5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] (CAS No. 27333-50-2) is a specialized organic compound that has garnered significant attention in the field of photochromic materials. This spirooxazine derivative is widely studied for its unique light-responsive properties, making it a valuable component in advanced applications such as smart lenses, optical switches, and sensors. The compound's ability to undergo reversible color changes upon exposure to UV light has positioned it as a key player in the development of next-generation photochromic technologies.

The molecular structure of 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] features a spiro carbon center that connects an indoline moiety with a naphthoxazine ring system. The presence of the chloro substituent at the 5-position and methyl groups at the 1,3,3-positions significantly influences its photochromic behavior, thermal stability, and solubility characteristics. Researchers have found that these structural modifications enhance the compound's fatigue resistance and response time, which are critical parameters for practical applications.

One of the most exciting applications of CAS 27333-50-2 is in the field of photochromic eyewear. With increasing consumer demand for adaptive lenses that automatically adjust to changing light conditions, this compound has become a subject of intense research. Unlike traditional photochromic materials, 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] offers faster response times and better durability, making it ideal for high-performance sunglasses and prescription lenses. Recent studies have also explored its potential in anti-counterfeiting inks and security printing, where its reversible color change properties can be utilized for authentication purposes.

The synthesis of 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] typically involves a multi-step process starting from readily available precursors. Key steps include the preparation of the indoline intermediate, followed by its condensation with a naphthoxazine derivative under controlled conditions. The final product is usually purified through column chromatography or recrystallization to achieve the desired purity level. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and ensure batch-to-batch consistency.

From a commercial perspective, the market for photochromic compounds like CAS 27333-50-2 is experiencing steady growth. The global smart materials sector, valued at billions of dollars, continues to drive demand for innovative photochromic solutions. Manufacturers are particularly interested in developing formulations that combine 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] with other functional materials to create products with enhanced performance characteristics. Recent patent filings indicate ongoing research into hybrid systems that incorporate this compound with nanoparticles or polymers for specialized applications.

Environmental and safety considerations for 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] are generally favorable compared to some other photochromic compounds. The molecule exhibits good stability under normal storage conditions and does not pose significant environmental hazards when handled properly. However, as with all chemical substances, appropriate safety measures should be followed during handling and processing. The compound's low volatility and moderate solubility in common organic solvents contribute to its ease of handling in industrial settings.

Research into spirooxazine derivatives like CAS 27333-50-2 continues to uncover new potential applications. Recent studies have explored their use in molecular switches for information storage, light-sensitive coatings for architectural glass, and even in biomedical imaging applications. The compound's ability to undergo reversible structural changes in response to light makes it particularly interesting for developing stimuli-responsive materials. As nanotechnology advances, there is growing interest in incorporating 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] into nanoscale devices and sensors.

For researchers and industry professionals seeking detailed technical information about 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine], several key parameters are typically of interest. These include its absorption maxima in both colorless and colored forms, quantum yield of photocoloration, thermal fading kinetics, and solubility profile in various solvents. The compound typically shows strong UV absorption around 340-360 nm in its uncolored form, with the colored form exhibiting visible absorption in the 550-650 nm range depending on the solvent and temperature conditions.

The future outlook for CAS 27333-50-2 appears promising, with several emerging trends likely to influence its development and applications. The growing demand for energy-efficient smart windows that can regulate light transmission based on environmental conditions represents a significant opportunity. Additionally, the compound's potential in wearable technology and interactive displays is being actively investigated. As sustainability becomes increasingly important, researchers are also exploring greener synthesis routes for 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] and other related photochromic compounds.

In conclusion, 5-Chloro-1,3,3-trimethylspiro[indoline-2,3'-naphtho[2,1-b][1,4]oxazine] (CAS No. 27333-50-2) represents an important class of photochromic materials with diverse applications across multiple industries. Its unique combination of optical properties, chemical stability, and synthetic accessibility makes it a valuable compound for both current technologies and future innovations. As research continues to uncover new possibilities for spirooxazine-based materials, this particular derivative is likely to remain at the forefront of photochromic science and technology development.